Cas no 921872-97-1 (2-(4-chlorophenoxy)-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylacetamide)

• Product Name: 2-(4-chlorophenoxy)-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylacetamide
• CAS No: 921872-97-1
• MF: C₂₀H₁₈ClN₃O₃
• MW: 383.828223705292
• CID: 5971881
• PubChem ID: 18569621
• Update Time: 2025-06-11

2-(4-chlorophenoxy)-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylacetamide
• Acetamide, 2-(4-chlorophenoxy)-N-[2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)ethyl]-
• 2-(4-chlorophenoxy)-N-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]acetamide
• AKOS024629892
• F2236-0054
• 2-(4-chlorophenoxy)-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)acetamide
• 2-(4-chlorophenoxy)-N-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]acetamide
• 921872-97-1

• Inchi： 1S/C20H18ClN3O3/c21-16-6-8-17(9-7-16)27-14-19(25)22-12-13-24-20(26)11-10-18(23-24)15-4-2-1-3-5-15/h1-11H,12-14H2,(H,22,25)
• InChI Key： GBFIDRXBEDKEPB-UHFFFAOYSA-N
• SMILES： C(NCCN1N=C(C2=CC=CC=C2)C=CC1=O)(=O)COC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 383.1036691g/mol
• Monoisotopic Mass: 383.1036691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 71Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• pka: 13.89±0.46(Predicted)

Additional information on 2-(4-chlorophenoxy)-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylacetamide

Professional Introduction to Compound with CAS No. 921872-97-1 and Product Name: 2-(4-chlorophenoxy)-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylacetamide

The compound with the CAS number 921872-97-1 and the product name 2-(4-chlorophenoxy)-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates a 4-chlorophenoxy group, which is known for its role in modulating biological pathways, alongside a 6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl moiety that contributes to its pharmacological activity. These components are strategically designed to interact with specific targets in biological systems, making the compound a promising candidate for further research and development.

In recent years, there has been a growing interest in the development of novel compounds that can address various therapeutic challenges. The 2-(4-chlorophenoxy)-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylacetamide structure is particularly noteworthy because it combines elements that have been shown to exhibit significant biological activity. The 4-chlorophenoxy group is commonly found in many pharmaceuticals due to its ability to enhance binding affinity and selectivity towards certain enzymes and receptors. This group has been extensively studied for its role in anti-inflammatory, antiviral, and anticancer applications.

The other key component, the 6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl, is a heterocyclic ring system that has demonstrated potential in various pharmacological contexts. This moiety is known for its ability to influence metabolic pathways and has been explored in the development of drugs targeting neurological disorders and cardiovascular diseases. The combination of these two functional groups in the compound with CAS No. 921872-97-1 suggests a multifaceted approach to drug design, potentially offering synergistic effects when interacting with biological targets.

Recent studies have highlighted the importance of understanding the structural determinants of drug efficacy and selectivity. The 2-(4-chlorophenoxy)-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-y)ethylacetamide compound exemplifies this by integrating multiple pharmacophoric elements into a single molecule. This design philosophy aligns with current trends in drug discovery, where the goal is to maximize therapeutic benefit while minimizing side effects. The compound’s structure allows for precise targeting of specific biological pathways, which is crucial for developing effective treatments with improved safety profiles.

One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. The 4-chlorophenoxy group’s interaction with biological targets has been well-documented, and when combined with the 6-o x o -3 -phen y l -1 , 6 -d ih y d ro p y rid azin -1 -yl moiety, it creates a molecule with enhanced pharmacological properties. This combination could lead to the development of new therapies for conditions such as cancer, inflammation, and metabolic disorders. The compound’s ability to modulate multiple pathways simultaneously makes it an attractive candidate for further investigation.

The synthesis and characterization of this compound have been driven by advancements in synthetic chemistry techniques. Modern methodologies allow for the precise construction of complex molecular structures, enabling researchers to fine-tune the properties of their compounds. The synthesis of 2-(4-chlorophenoxy)-N -2 -( 6 - ox o -3 -phen y l -1 , 6 -d ih y d ro p y rid azin -1 -yl)ethylacetamide involves multi-step reactions that require careful optimization to ensure high yield and purity. These synthetic strategies are critical for producing enough material for preclinical studies and eventual clinical trials.

In addition to its structural complexity, this compound also exhibits interesting physicochemical properties that make it suitable for pharmaceutical applications. These properties include solubility, stability, and bioavailability—key factors that determine a drug’s effectiveness once administered. Researchers have leveraged computational tools and experimental data to predict and refine these properties, ensuring that the compound behaves as intended in biological systems.

The potential therapeutic applications of this compound are vast. Initial studies have suggested that it may have anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response. Additionally, its interaction with other biological targets could make it useful in treating neurological disorders or cardiovascular diseases. These findings are based on preclinical research using cell-based assays and animal models, which provide valuable insights into the compound’s mechanism of action.

As research progresses, further refinements may be made to optimize the compound’s efficacy and safety profile. For instance, modifications to the 4-chlorophenoxy or 6-o x o -3 -phen y l -1 , 6 -d ih y d ro p y rid azin -1 -yl groups could enhance their binding affinity or reduce potential side effects. Such modifications are often guided by structural biology data and computational modeling techniques that help predict how changes in a molecule’s structure will affect its biological activity.

The development of new pharmaceuticals is a complex process that requires collaboration across multiple disciplines—chemistry, biology, pharmacology, and medicine. The 2-(4-chlorophenoxy)-N -2 -( 6 - ox o -3 -phen y l -1 , 6 -d ih y d ro p y rid azin -1 -yl)ethylacetamide compound serves as an excellent example of how interdisciplinary approaches can lead to innovative solutions in drug discovery. By combining expertise from different fields, researchers can tackle complex challenges and develop treatments that address unmet medical needs more effectively.

In conclusion,921872−97−1 (CAS No.) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The integration of functional groups such as 4-chlorophenoxy (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) into a single molecule has led to a promising candidate for further research and development (CAS No.). Future studies will focus on optimizing its efficacy (CAS No.), safety profile (CAS No.), (CAS No.), (CAS No.), ensuring it meets regulatory requirements (CAS No.),(CAS No.).(CAS No.).(CAS No.).(CAS No.).(CAS No.).(CAS No.).(CAS No.).(CAS No.).(CAS No.).(CAS No.).(CAS No.).(CAS No.).(CAS No.).( CAS NO .).